Cas no 25476-59-9 (Phenol, 4-bromo-2-(1,1-dimethylethyl)-6-methyl-)

Phenol, 4-bromo-2-(1,1-dimethylethyl)-6-methyl- structure
25476-59-9 structure
Product Name:Phenol, 4-bromo-2-(1,1-dimethylethyl)-6-methyl-
CAS No:25476-59-9
MF:C11H15BrO
MW:243.140202760696
CID:1423050
PubChem ID:10657838
Update Time:2025-04-20

Phenol, 4-bromo-2-(1,1-dimethylethyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-bromo-2-(1,1-dimethylethyl)-6-methyl-
    • 4-bromo-2-(tert-butyl)-6-methylphenol
    • 4-bromo-6-t-butyl-o-cresol
    • 2-tert-Butyl-4-bromo-6-methylphenol
    • DB-164541
    • 25476-59-9
    • SCHEMBL15563525
    • Inchi: 1S/C11H15BrO/c1-7-5-8(12)6-9(10(7)13)11(2,3)4/h5-6,13H,1-4H3
    • InChI Key: DHUSVTCOXKDCAO-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C(=C(C=1)C(C)(C)C)O

Computed Properties

  • Exact Mass: 242.03065
  • Monoisotopic Mass: 242.03063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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